Cas no 62210-24-6 (1H-Inden-1-ol, 2-(dimethylamino)octahydro-)

1H-Inden-1-ol, 2-(dimethylamino)octahydro- structure
62210-24-6 structure
Product name:1H-Inden-1-ol, 2-(dimethylamino)octahydro-
CAS No:62210-24-6
MF:C11H21NO
MW:183.29054
CID:454321
PubChem ID:71388782

1H-Inden-1-ol, 2-(dimethylamino)octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-ol, 2-(dimethylamino)octahydro-
    • 2-(dimethylamino)-2,3,3a,4,5,6,7,7a-octahydro-1H-inden-1-ol
    • 2-(Dimethylamino)octahydro-1H-inden-1-ol
    • DTXSID50810833
    • 62210-24-6
    • Inchi: InChI=1S/C11H21NO/c1-12(2)10-7-8-5-3-4-6-9(8)11(10)13/h8-11,13H,3-7H2,1-2H3
    • InChI Key: DMGDPJMJXXVYFP-UHFFFAOYSA-N
    • SMILES: CN(C)C1CC2CCCCC2C1O

Computed Properties

  • Exact Mass: 183.16243
  • Monoisotopic Mass: 183.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

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